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Compound of Interest

Compound Name: Potassium hexafluoroantimonate

Cat. No.: B093993

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Potassium hexafluoroantimonate
(KSbFe), a versatile inorganic compound with significant applications in catalysis, materials
science, and organic synthesis. This document consolidates key information on its
physicochemical properties, synthesis methodologies, and notable applications, with a focus on
experimental protocols and safety considerations.

Core Properties and Data

Potassium hexafluoroantimonate is a white to off-white crystalline powder. It is recognized
for its role as a source of the non-coordinating hexafluoroantimonate anion (SbFe~), which
imparts unigue reactivity and stability to various chemical systems.

Physicochemical Properties

The key physical and chemical properties of Potassium hexafluoroantimonate are
summarized in the table below for quick reference.
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Property Value References
CAS Number 16893-92-8

Molecular Formula KSbFs

Molecular Weight 274.85 g/mol

White to off-white crystalline
Appearance

powder
Melting Point 846 °C
Boiling Point 1505 °C
Solubility Soluble in water.

Room Temperature, in an inert
Storage Temperature
atmosphere.

Safety and Handling

Potassium hexafluoroantimonate is classified as harmful if swallowed or inhaled and is toxic
to aquatic life with long-lasting effects. Appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a dust mask, should be worn when handling the
compound. Work should be conducted in a well-ventilated area or under a fume hood.

GHS Hazard Statements: H302+H332 (Harmful if swallowed or if inhaled), H411 (Toxic to
aquatic life with long lasting effects).

Precautionary Statements: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after
handling), P270 (Do not eat, drink or smoke when using this product), P271 (Use only outdoors
or in a well-ventilated area), P273 (Avoid release to the environment), P301+P312+P330 (IF
SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth),
P304+P340+P312 (IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER/doctor if you feel unwell), P39

 To cite this document: BenchChem. [Potassium Hexafluoroantimonate (CAS 16893-92-8): A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b093993#potassium-hexafluoroantimonate-cas-
number-16893-92-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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